Cas no 202665-68-7 (3-Hydroxypropyl p-Methoxybenzyl Thioether)

• Product Name: 3-Hydroxypropyl p-Methoxybenzyl Thioether
• CAS No: 202665-68-7
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 825191
• Update Time: 2026-04-29

3-Hydroxypropyl p-Methoxybenzyl Thioether Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxypropyl p-Methoxybenzyl Thioether
• 3-[(4-methoxyphenyl)methylsulfanyl]propan-1-ol

Computed Properties

• Exact Mass: 212.08700

Experimental Properties

• PSA: 54.76000
• LogP: 2.31080

Additional information on 3-Hydroxypropyl p-Methoxybenzyl Thioether

Introduction to 3-Hydroxypropyl p-Methoxybenzyl Thioether (CAS No. 202665-68-7)

3-Hydroxypropyl p-Methoxybenzyl Thioether, with the chemical identifier CAS No. 202665-68-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural properties, has found applications in various biochemical and medicinal chemistry studies. The presence of both hydroxyl and thioether functional groups makes it a versatile intermediate in synthesizing more complex molecules, particularly in the realm of drug discovery.

The< strong>3-Hydroxypropyl p-Methoxybenzyl Thioether molecule exhibits a distinct chemical profile that makes it valuable for several synthetic pathways. Its structure, featuring a hydroxyl group attached to a propyl chain and a p-methoxybenzyl thioether moiety, allows for facile modifications and functionalizations. These characteristics are particularly useful in the design of novel therapeutic agents, where precise control over molecular architecture is crucial.

In recent years, there has been a surge in research focused on developing new pharmaceuticals with enhanced efficacy and reduced side effects. The< strong>3-Hydroxypropyl p-Methoxybenzyl Thioether has emerged as a key intermediate in this endeavor. Its role in synthesizing bioactive compounds has been explored in several cutting-edge studies. For instance, researchers have utilized this compound to develop potential inhibitors of enzymes involved in inflammatory pathways, which are critical targets for treating chronic diseases such as arthritis and cancer.

The< strong>CAS No. 202665-68-7 designation ensures that researchers can reliably identify and source this compound for their experiments. This standardized classification is essential for maintaining consistency and reproducibility in scientific studies. The< strong>3-Hydroxypropyl p-Methoxybenzyl Thioether, due to its well-documented properties, has become a cornerstone in many laboratory protocols.

One of the most compelling aspects of the< strong>3-Hydroxypropyl p-Methoxybenzyl Thioether is its potential in modulating biological processes at the molecular level. Its thioether group, in particular, has been shown to interact with biological targets in ways that can lead to the development of novel therapeutic strategies. For example, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases, which are enzymes implicated in various diseases, including cancer.

The synthesis of< strong>3-Hydroxypropyl p-Methoxybenzyl Thioether involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the reaction of p-methoxybenzyl bromide with thiol compounds, followed by hydroxypropylation to introduce the hydroxyl group. These steps showcase the compound's versatility as a building block in medicinal chemistry.

In addition to its pharmaceutical applications, the< strong>3-Hydroxypropyl p-Methoxybenzyl Thioether has shown promise in material science research. Its unique chemical properties make it suitable for developing new polymers and coatings with enhanced durability and functionality. Researchers are exploring its potential use in creating biodegradable materials that could revolutionize industries ranging from packaging to medical devices.

The< strong>CAS No. 202665-68-7 classification also aids in regulatory compliance and safety assessments. This ensures that when researchers handle this compound, they are aware of its properties and can implement appropriate safety measures. The growing body of literature on< strong>3-Hydroxypropyl p-Methoxybenzyl Thioether underscores its importance as a research tool.

In conclusion, the< strong>3-Hydroxypropyl p-Methoxybenzyl Thioether, identified by its CAS number CAS No. 202665-68-7, is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and synthetic versatility make it an invaluable asset for researchers aiming to develop innovative treatments and materials. As scientific understanding continues to evolve, the applications of this compound are likely to expand even further, solidifying its role as a key player in modern chemistry research.